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Compound of Interest

Ethyl 2-chloro-2-

Compound Name:
fluorocyclopropanecarboxylate

Cat. No.: B172421

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical
properties of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate, a key intermediate in the
synthesis of various pharmaceuticals and agrochemicals.[1] Its unique halogenated
cyclopropane structure makes it a valuable building block in organic synthesis.

Core Compound Data

The fundamental properties of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate are
summarized below. This data is essential for its application in synthetic chemistry and for safety

considerations.
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Property Value Source
Molecular Formula CeHsCIFO2 [1112][3]
Molecular Weight 166.58 g/mol [1][3]
CAS Number 155051-93-7 [1][21[3]
Appearance Colorless to pale yellow liquid [1114]
Purity Typically =98.0% [4]
Predicted Boiling Point 173.2+40.0 °C [3114]
Predicted Density 1.27 £ 0.1 g/cm3 [3114]

Experimental Protocols

Due to the specific nature of proprietary synthesis methods, a detailed public domain protocol
for Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is not readily available. However, the
following is a representative experimental protocol for the synthesis of a structurally similar
compound, Ethyl 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylate, which illustrates a
common synthetic approach (esterification).

Synthesis of Ethyl 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylate[5]

Objective: To synthesize Ethyl 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylate via
esterification of 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylic acid.

Materials:

o 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylic acid (43 g, 0.28 mol)
e Ethanol (44 ml)

e Sulphuric acid (catalytic amount)

Procedure:
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e To 43 g (0.28 mol) of 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylic acid, add 44 ml of
ethanol at room temperature with stirring.

o Carefully add a catalytic amount of sulphuric acid to the reaction mixture.

e The reaction mixture is then processed to isolate the final product. [Further details on workup
and purification were not specified in the source material.]

This procedure demonstrates a standard Fischer esterification, a common method for
converting carboxylic acids to esters.

Application in Synthesis

Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a valuable intermediate in organic
synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] The
presence of both chlorine and fluorine atoms on the cyclopropane ring provides multiple
reaction sites and influences the electronic properties of the molecule, making it a versatile
precursor for more complex structures.

The diagram below illustrates a generalized workflow where this compound serves as a key
building block.
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Caption: Generalized workflow for the use of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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